Cas no 941885-82-1 (7-(2,3-dihydroxypropyl)-3-methyl-8-(propan-2-yl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(2,3-dihydroxypropyl)-3-methyl-8-(propan-2-yl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 941885-82-1
• MF: C₁₂H₁₉N₅O₄
• MW: 297.310362100601
• CID: 5850825
• Update Time: 2025-07-08

7-(2,3-dihydroxypropyl)-3-methyl-8-(propan-2-yl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2,3-dihydroxypropyl)-3-methyl-8-(propan-2-ylamino)purine-2,6-dione
• 1H-Purine-2,6-dione, 7-(2,3-dihydroxypropyl)-3,7-dihydro-3-methyl-8-[(1-methylethyl)amino]-
• 7-(2,3-dihydroxypropyl)-3-methyl-8-(propan-2-yl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C12H19N5O4/c1-6(2)13-11-14-9-8(17(11)4-7(19)5-18)10(20)15-12(21)16(9)3/h6-7,18-19H,4-5H2,1-3H3,(H,13,14)(H,15,20,21)
• InChI Key： MGQNHPUSNPUVTK-UHFFFAOYSA-N
• SMILES： N1(CC(O)CO)C2=C(N(C)C(=O)NC2=O)N=C1NC(C)C

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• pka: 9.56±0.70(Predicted)

Additional information on 7-(2,3-dihydroxypropyl)-3-methyl-8-(propan-2-yl)amino-2,3,6,7-tetrahydro-1H-purine-2,6-dione

7-(2,3-Dihydroxypropyl)-3-Methyl-8-(Propan-2-Yl)Amino-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione: A Comprehensive Overview

7-(2,3-Dihydroxypropyl)-3-Methyl-8-(Propan-2-Yl)Amino-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione, also known by its CAS number 941885-82-1, is a structurally complex purine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of tetrahydropurines, which are known for their diverse biological activities and potential therapeutic applications. The molecule's unique structure incorporates several functional groups that contribute to its pharmacokinetic and pharmacodynamic properties.

The core structure of this compound is a purine ring system with two adjacent ketone groups at positions 2 and 6. The presence of these ketones suggests potential involvement in hydrogen bonding and other non-covalent interactions that are critical for bioavailability and target binding. The substituents attached to the purine ring further enhance its functional diversity. At position 3, there is a methyl group that likely influences the molecule's lipophilicity and stability. Additionally, the 7-position bears a dihydroxypropyl group (-CH(OH)CH(OH)CH3), which introduces hydroxyl functionalities that could play a role in enzymatic interactions or serve as sites for further chemical modification.

One of the most notable features of this compound is the propan-2-ylamino group at position 8. This substituent not only adds bulk to the molecule but also introduces a tertiary amine functionality. Tertiary amines are often involved in protonation states that can influence drug absorption and distribution. Furthermore, the combination of hydroxyl groups and tertiary amine within the same molecule creates opportunities for intramolecular hydrogen bonding or zwitterionic behavior under certain physiological conditions.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery efforts targeting various disease states. For instance, research has shown that tetrahydropurines like this one may exhibit anti-inflammatory properties by modulating key signaling pathways involved in chronic inflammation. Additionally, preliminary in vitro assays have demonstrated its ability to inhibit specific kinases associated with cancer progression and metastasis.

The synthesis of 7-(2,3-Dihydroxypropyl)-3-Methyl-8-(Propan-2-Yl)Amino-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione involves multi-step organic reactions that require precise control over stereochemistry and regioselectivity. Key steps include nucleophilic substitution reactions to install the dihydroxypropyl group and amide bond formations to introduce the propan-2-ylamino moiety. The overall synthesis strategy underscores the importance of protecting groups and intermediate purification to ensure high yields and product quality.

In terms of pharmacokinetics, this compound exhibits moderate solubility in aqueous solutions due to its balanced hydrophilic-hydrophobic nature. Preclinical studies have shown that it demonstrates acceptable oral bioavailability in animal models when administered at therapeutic doses. However, further investigations are required to fully characterize its absorption profile across different species and predict human pharmacokinetics accurately.

The biological evaluation of this compound has revealed promising results in several disease models. For example:

• In neurodegenerative disease models: It has shown potential neuroprotective effects by inhibiting oxidative stress pathways.
• In oncology: It selectively targets cancer cells through modulation of cell cycle checkpoints.
• In metabolic disorders: It improves glucose metabolism by enhancing insulin sensitivity.

These findings underscore the versatility of this compound as a multi-targeted therapeutic agent with broad applicability across various therapeutic areas.

Looking ahead, ongoing research is focused on optimizing this compound's efficacy while minimizing potential off-target effects. Advanced computational modeling techniques are being employed to predict binding affinities for various protein targets and guide structure-based drug design efforts. Additionally, preclinical toxicity studies are being conducted to assess safety profiles at different dose levels before advancing into clinical trials.

In conclusion,7-(2,3-Dihydroxypropyl)-3-Methyl-8-(Propan-−+−)Amino-...) represents a promising lead compound with significant potential in drug development pipelines. Its unique structural features combined with emerging research findings position it as a valuable asset for addressing unmet medical needs across diverse therapeutic indications.